1-Methylindole-2-carboxylic acid
1-Methylindole-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
16136-58-6
VCID:
VC0095492
InChI:
InChI=1S/C10H9NO2/c1-11-8-5-3-2-4-7(8)6-9(11)10(12)13/h2-6H,1H3,(H,12,13)
SMILES:
CN1C2=CC=CC=C2C=C1C(=O)O
Molecular Formula:
C10H9NO2
Molecular Weight:
175.18 g/mol
1-Methylindole-2-carboxylic acid
CAS No.: 16136-58-6
Natural Products
VCID: VC0095492
Molecular Formula: C10H9NO2
Molecular Weight: 175.18 g/mol
| CAS No. | 16136-58-6 |
|---|---|
| Product Name | 1-Methylindole-2-carboxylic acid |
| Molecular Formula | C10H9NO2 |
| Molecular Weight | 175.18 g/mol |
| IUPAC Name | 1-methylindole-2-carboxylic acid |
| Standard InChI | InChI=1S/C10H9NO2/c1-11-8-5-3-2-4-7(8)6-9(11)10(12)13/h2-6H,1H3,(H,12,13) |
| Standard InChIKey | MAHAMBLNIDMREX-UHFFFAOYSA-N |
| SMILES | CN1C2=CC=CC=C2C=C1C(=O)O |
| Canonical SMILES | CN1C2=CC=CC=C2C=C1C(=O)O |
| PubChem Compound | 27695 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume